Cas no 1396962-56-3 (2-((1,1-dioxidotetrahydrothiophen-3-yl)amino)hexanoic acid)

• Product Name: 2-((1,1-dioxidotetrahydrothiophen-3-yl)amino)hexanoic acid
• CAS No: 1396962-56-3
• MF: C₁₀H₁₉NO₄S
• MW: 249.327162027359
• CID: 3057317
• PubChem ID: 3098778
• Update Time: 2025-11-01

2-((1,1-dioxidotetrahydrothiophen-3-yl)amino)hexanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-((1,1-dioxidotetrahydrothiophen-3-yl)amino)hexanoic acid
• STK783523
• UNM000000659201
• CS-0316489
• 1396962-56-3
• AKOS016039648
• Hexanoic acid, 2-[(tetrahydro-3-thienyl)amino]-, S,S-dioxide
• ICGVLMZRVUOAQK-UHFFFAOYSA-N
• n-(1,1-dioxidotetrahydro-3-thienyl)norleucine
• N-(1,1-dioxidotetrahydrothiophen-3-yl)norleucine
• 2-(1,1-dioxo-tetrahydro-1-thiophen-3-ylamino)-hexanoic acid
• 2-[(11-DIOXO-1LAMBDA6-THIOLAN-3-YL)AMINO]HEXANOIC ACID
• 2-(1,1-dioxo-tetrahydro-1lambda*6*-thiophen-3-yl-amino)-hexanoic acid
• AKOS000270011
• 2-[(1,1-dioxothiolan-3-yl)amino]hexanoic acid
• CCG-113254
• 2-(1,1-Dioxo-tetrahydrothiophen-3-ylamino)-hexanoic acid
• HMS1614G18
• 2-(1,1-dioxo-tetrahydro-1lambda6-thiophen-3-ylamino)-hexanoic acid
• 2-(1,1-dioxo-tetrahydro-1lambda6-thiophen-3-yl-amino)-hexanoic acid
• 2-((1,1-Dioxidotetrahydrothiophen-3-yl)amino)hexanoicacid

• MDL： MFCD00449172
• Inchi： 1S/C10H19NO4S/c1-2-3-4-9(10(12)13)11-8-5-6-16(14,15)7-8/h8-9,11H,2-7H2,1H3,(H,12,13)
• InChI Key： ICGVLMZRVUOAQK-UHFFFAOYSA-N
• SMILES： S1(CCC(C1)NC(C(=O)O)CCCC)(=O)=O

Computed Properties

• Exact Mass: 249.10347926Da
• Monoisotopic Mass: 249.10347926Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 91.9Ų

2-((1,1-dioxidotetrahydrothiophen-3-yl)amino)hexanoic acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-((1,1-dioxidotetrahydrothiophen-3-yl)amino)hexanoic acid

Comprehensive Analysis of 2-((1,1-dioxidotetrahydrothiophen-3-yl)amino)hexanoic acid (CAS No. 1396962-56-3)

2-((1,1-dioxidotetrahydrothiophen-3-yl)amino)hexanoic acid (CAS No. 1396962-56-3) is a synthetic organic compound with a unique molecular structure that combines a tetrahydrothiophene ring and a hexanoic acid moiety. This compound has garnered significant interest in pharmaceutical and biochemical research due to its potential applications in drug development and enzyme inhibition. The presence of both sulfone and amino acid functional groups makes it a versatile intermediate for designing novel therapeutic agents.

In recent years, the demand for sulfone-containing compounds has surged, driven by their role in modulating biological pathways. Researchers are particularly intrigued by the tetrahydrothiophene-1,1-dioxide scaffold in 1396962-56-3, as it mimics natural metabolites and can interact with enzymes like proteases and kinases. This aligns with the growing trend of targeting post-translational modifications in diseases such as cancer and neurodegenerative disorders. The compound’s hexanoic acid tail further enhances its solubility, a critical factor for bioavailability in drug formulations.

The synthesis of 2-((1,1-dioxidotetrahydrothiophen-3-yl)amino)hexanoic acid involves multi-step organic reactions, including sulfonation and amide coupling, which are widely discussed in academic forums. Its CAS No. 1396962-56-3 is frequently searched in chemical databases like SciFinder and Reaxys, reflecting its relevance in medicinal chemistry. Users often query its NMR spectra, HPLC purity, and stability under physiological conditions, highlighting its practical utility in labs.

From an industrial perspective, this compound is explored for its potential in biodegradable polymers and green chemistry applications. The sulfone group contributes to thermal stability, while the amino acid segment allows for functionalization, making it a candidate for sustainable material design. These attributes resonate with the global push toward eco-friendly synthesis and circular economy principles.

In summary, 2-((1,1-dioxidotetrahydrothiophen-3-yl)amino)hexanoic acid (CAS No. 1396962-56-3) represents a bridge between fundamental research and applied science. Its structural features and adaptability position it as a valuable tool for addressing contemporary challenges in drug discovery, material science, and beyond. As interest in sulfur-containing bioactive molecules grows, this compound is poised to remain a focal point in interdisciplinary studies.